Cas no 1875971-59-7 (3-[(1,3-Dimethoxypropan-2-yl)oxy]-2-methylpropane-1-sulfonyl chloride)

• Product Name: 3-[(1,3-Dimethoxypropan-2-yl)oxy]-2-methylpropane-1-sulfonyl chloride
• CAS No: 1875971-59-7
• MF: C₉H₁₉ClO₅S
• MW: 274.762161493301
• CID: 6223046
• PubChem ID: 165870525
• Update Time: 2025-10-29

3-[(1,3-Dimethoxypropan-2-yl)oxy]-2-methylpropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-1144773
• 3-[(1,3-dimethoxypropan-2-yl)oxy]-2-methylpropane-1-sulfonyl chloride
• 1875971-59-7
• 3-[(1,3-Dimethoxypropan-2-yl)oxy]-2-methylpropane-1-sulfonyl chloride

• Inchi： 1S/C9H19ClO5S/c1-8(7-16(10,11)12)4-15-9(5-13-2)6-14-3/h8-9H,4-7H2,1-3H3
• InChI Key： WYUZKEKKNYVCGT-UHFFFAOYSA-N
• SMILES： ClS(CC(C)COC(COC)COC)(=O)=O

Computed Properties

• Exact Mass: 274.0641726g/mol
• Monoisotopic Mass: 274.0641726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.2Ų

Additional information on 3-[(1,3-Dimethoxypropan-2-yl)oxy]-2-methylpropane-1-sulfonyl chloride

Introduction to 3-[(1,3-Dimethoxypropan-2-yl)oxy]-2-methylpropane-1-sulfonyl chloride (CAS No. 1875971-59-7)

3-[(1,3-Dimethoxypropan-2-yl)oxy]-2-methylpropane-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its versatile structural features and potential applications. This compound, identified by the CAS number 1875971-59-7, belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules. The presence of both ether and sulfonyl chloride functional groups in its molecular structure endows it with unique reactivity, making it a valuable building block for the development of novel therapeutic agents.

The molecular structure of 3-[(1,3-Dimethoxypropan-2-yl)oxy]-2-methylpropane-1-sulfonyl chloride consists of a propyl chain substituted with two methoxy groups at the 1 and 3 positions, linked to a sulfonyl chloride group at the 1-position. This arrangement not only enhances its solubility in polar organic solvents but also facilitates its participation in nucleophilic substitution reactions, which are pivotal in medicinal chemistry. The compound’s ability to undergo facile functionalization makes it an attractive candidate for the synthesis of sulfonamides, which are known for their broad spectrum of biological activities.

In recent years, there has been a surge in research focused on the development of sulfonamide-based drugs due to their efficacy against various diseases, including infectious disorders and cancer. The sulfonyl chloride moiety in 3-[(1,3-Dimethoxypropan-2-yl)oxy]-2-methylpropane-1-sulfonyl chloride serves as a reactive handle for introducing sulfonamide functionalities into target molecules. This has been particularly useful in the design of inhibitors targeting enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which play critical roles in DNA synthesis and repair.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play a crucial role in various biological processes, including inflammation and cell signaling. Inhibiting these enzymes has been a major focus in drug discovery, leading to the development of several FDA-approved medications. The ether group in 3-[(1,3-Dimethoxypropan-2-yl)oxy]-2-methylpropane-1-sulfonyl chloride provides steric hindrance and electronic modulation, which can be exploited to optimize binding interactions with protease active sites. This feature has been explored in recent studies aiming to develop novel antiviral and anticancer agents.

Recent advancements in computational chemistry have further highlighted the significance of 3-[(1,3-Dimethoxypropan-2-yl)oxy]-2-methylpropane-1-sulfonyl chloride as a key intermediate. Molecular modeling studies have demonstrated that its scaffold can effectively mimic natural substrates of target enzymes, thereby facilitating the design of high-affinity inhibitors. These studies have been complemented by experimental efforts, where this compound has been used to synthesize derivatives with enhanced pharmacological properties. For instance, modifications at the dimethoxypropyl arm have led to compounds with improved solubility and reduced toxicity, making them more suitable for clinical applications.

The pharmaceutical industry has also shown interest in leveraging this compound for the development of vaccines and immunomodulators. Sulfonamides derived from 3-[(1,3-Dimethoxypropan-2-yl)oxy]-2-methylpropane-1-sulfonyl chloride have been investigated for their ability to modulate immune responses without triggering excessive inflammation. This has opened up new avenues for treating autoimmune diseases and enhancing vaccine efficacy. Additionally, its structural features make it a promising candidate for designing adjuvants that can boost immune responses to therapeutic proteins or nucleic acids.

In conclusion, 3-[(1,3-Dimethoxypropan-2-yl)oxy]-2-methylpropane-1-sulfonyl chloride (CAS No. 1875971-59-7) represents a significant advancement in synthetic chemistry with far-reaching implications for drug discovery and development. Its unique structural attributes enable diverse functionalizations, making it an indispensable tool for medicinal chemists seeking to create novel bioactive molecules. As research continues to uncover new therapeutic applications, this compound is poised to play an increasingly pivotal role in addressing some of today’s most pressing medical challenges.